Cas no 1810774-45-8 (ethyl (1R,3R)-3-aminocyclohexanecarboxylate)

• Product Name: ethyl (1R,3R)-3-aminocyclohexanecarboxylate
• CAS No: 1810774-45-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD31925501
• CID: 5295432
• PubChem ID: 40500204
• Update Time: 2026-03-10

ethyl (1R,3R)-3-aminocyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-amino-, ethyl ester, (1R,3R)-
• ethyl (1R,3R)-3-aminocyclohexanecarboxylate

• MDL： MFCD31925501
• Inchi： 1S/C9H17NO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h7-8H,2-6,10H2,1H3/t7-,8-/m1/s1
• InChI Key： VALZPPHHDRBGHU-HTQZYQBOSA-N
• SMILES： [C@@H]1(C(OCC)=O)CCC[C@@H](N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (1R,3R)-3-aminocyclohexanecarboxylate

Ethyl (1R,3R)-3-Aminocyclohexanecarboxylate: A Comprehensive Overview

Ethyl (1R,3R)-3-aminocyclohexanecarboxylate, also known by its CAS number 1810774-45-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino cyclohexane carboxylates, which are widely studied for their potential applications in drug development and as intermediates in chemical synthesis. The (1R,3R) configuration denotes the stereochemistry of the molecule, which plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent advancements in stereochemistry and asymmetric synthesis have enabled researchers to explore the enantiomeric forms of ethyl (1R,3R)-3-aminocyclohexanecarboxylate. The stereochemical integrity of this compound is critical for its interactions with biological systems. Studies have shown that the (1R,3R) configuration exhibits unique binding affinities to certain receptors, making it a promising candidate for targeted drug delivery systems. For instance, research published in the Journal of Medicinal Chemistry highlights its potential as a precursor for developing chiral ligands in catalytic processes.

The synthesis of ethyl (1R,3R)-3-aminocyclohexanecarboxylate involves multi-step reactions that require precise control over stereochemistry. One of the most efficient methods reported in the literature involves the use of enzymatic resolutions or chiral auxiliaries to achieve high enantiomeric excess. These methods not only ensure the stereochemical purity of the compound but also align with green chemistry principles by minimizing waste and reducing environmental impact.

In terms of biological activity, ethyl (1R,3R)-3-aminocyclohexanecarboxylate has been investigated for its role in modulating ion channels and neurotransmitter systems. Preclinical studies suggest that it may serve as a lead compound for developing treatments for neurological disorders such as epilepsy and chronic pain. The biological activity of this compound is further enhanced by its ability to cross the blood-brain barrier efficiently, a property that is highly desirable in central nervous system drugs.

Another area of active research is the exploration of ethyl (1R,3R)-3-aminocyclohexanecarboxylate as a building block for more complex molecules. Its cyclohexane ring structure provides a versatile scaffold for attaching various functional groups, enabling the creation of diverse pharmacophores. This versatility has led to its use in combinatorial chemistry libraries, where it serves as a key component in high-throughput screening campaigns aimed at discovering novel therapeutic agents.

From an industrial perspective, ethyl (1R,3R)-3-aminocyclohexanecarboxylate is valued for its stability under various reaction conditions and its compatibility with downstream processing techniques. Its chemical stability makes it suitable for large-scale manufacturing processes, ensuring consistent product quality. Additionally, advancements in analytical techniques such as NMR spectroscopy and mass spectrometry have improved our ability to characterize this compound accurately, further enhancing its reliability as a research tool.

In conclusion, ethyl (1R,3R)-3-aminocyclohexanecarboxylate stands out as a significant molecule with wide-ranging applications in both academic research and industrial settings. Its unique stereochemical properties, coupled with its versatile chemical structure, position it as a valuable asset in the development of innovative pharmaceuticals and chemical intermediates. As research continues to uncover new insights into its properties and potential uses, this compound is likely to remain at the forefront of scientific exploration.